2-chloro-N-(2-(4-ethyl-6-oxopyrimidin-1(6H)-yl)ethyl)benzenesulfonamide
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Description
2-chloro-N-(2-(4-ethyl-6-oxopyrimidin-1(6H)-yl)ethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C14H16ClN3O3S and its molecular weight is 341.81. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activity
The synthesis and evaluation of derivatives related to 2-chloro-N-(2-(4-ethyl-6-oxopyrimidin-1(6H)-yl)ethyl)benzenesulfonamide have been a subject of research due to their potential biological activities. A study on 5–bromo–2-chloropyrimidin-4-amine derivatives, including sulfonyl and acid chloride substitutions, revealed significant antimicrobial activity against various pathogenic bacterial and fungal strains, highlighting the potential of such compounds in developing new antimicrobial agents (Ranganatha et al., 2018).
Antimicrobial and Anticancer Properties
Further exploration into the antimicrobial and anticancer properties of related compounds has been conducted. For instance, Arylazopyrazole Pyrimidone clubbed heterocyclic compounds have been synthesized and evaluated for their antimicrobial activities, showcasing the therapeutic potential of these derivatives (Sarvaiya et al., 2019). Moreover, novel series of 2-benzylthio-4-chlorobenzenesulfonamide derivatives have shown in vitro antitumor activity, indicating their potential as anticancer agents (Sławiński et al., 2006).
Inhibitor Development for Human Carbonic Anhydrases
The design and synthesis of [(2-pyrimidinylthio)acetyl]benzenesulfonamides, including those with a chlorine atom in the benzenesulfonamide ring, have been investigated for their binding affinities as inhibitors of human carbonic anhydrase isozymes. These studies offer insights into developing inhibitors with potential therapeutic applications, especially in anticancer strategies (Matulis et al., 2013).
Structural and Spectroscopic Studies
Comprehensive structural and spectroscopic studies on related compounds, such as N-(4,6-dimethyl-pyrimidin-2-yl)-4-[(2-hydroxy-benzylidene)-amino]benzenesulfonamides, have been conducted to understand their stability, electronic structures, and biological activity correlations. These studies provide a foundation for developing novel compounds with optimized biological activities (Mansour & Ghani, 2013).
Properties
IUPAC Name |
2-chloro-N-[2-(4-ethyl-6-oxopyrimidin-1-yl)ethyl]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16ClN3O3S/c1-2-11-9-14(19)18(10-16-11)8-7-17-22(20,21)13-6-4-3-5-12(13)15/h3-6,9-10,17H,2,7-8H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CBHJZAZNHIKHDE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC(=O)N(C=N1)CCNS(=O)(=O)C2=CC=CC=C2Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16ClN3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.